Cas no 1262860-62-7 (Methyl 5-chloro-3-methylpyrazine-2-carboxylate)
1262860-62-7 structure
Product Name:Methyl 5-chloro-3-methylpyrazine-2-carboxylate
CAS No:1262860-62-7
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD22548380
CID:2126835
PubChem ID:72218580
Update Time:2024-11-04
Methyl 5-chloro-3-methylpyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-chloro-3-methylpyrazine-2-carboxylate
- VDLBONRRWGRXKW-UHFFFAOYSA-N
- AB85680
- 2-Pyrazinecarboxylicacid,5-chloro-3-methyl-,methylester
- 2-Pyrazinecarboxylic acid, 5-chloro-3-methyl-, methyl ester
- SCHEMBL361753
- MFCD22548380
- DB-334671
- METHYL5-CHLORO-3-METHYLPYRAZINE-2-CARBOXYLATE
- EN300-248744
- Z1551924737
- 1262860-62-7
- Methyl 5-chloro-3-methylpyrazine-2-carboxylate
-
- MDL: MFCD22548380
- Inchi: 1S/C7H7ClN2O2/c1-4-6(7(11)12-2)9-3-5(8)10-4/h3H,1-2H3
- InChI Key: VDLBONRRWGRXKW-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=O)OC)C(C)=N1
Computed Properties
- Exact Mass: 186.0196052g/mol
- Monoisotopic Mass: 186.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1
- XLogP3: 1.3
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 247.7±35.0 °C at 760 mmHg
- Flash Point: 103.6±25.9 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Methyl 5-chloro-3-methylpyrazine-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-chloro-3-methylpyrazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099001789-1g |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate |
1262860-62-7 | 95% | 1g |
$2,130.60 | 2022-04-03 | |
| Alichem | A099001789-5g |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate |
1262860-62-7 | 95% | 5g |
$4,643.10 | 2022-04-03 | |
| Chemenu | CM334915-1g |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate |
1262860-62-7 | 95%+ | 1g |
$1332 | 2021-08-18 | |
| abcr | AB542222-1 g |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate; . |
1262860-62-7 | 1g |
€1,855.00 | 2023-07-10 | ||
| Chemenu | CM334915-1g |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate |
1262860-62-7 | 95%+ | 1g |
$1450 | 2023-01-19 | |
| abcr | AB542222-250mg |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate; . |
1262860-62-7 | 250mg |
€953.50 | 2025-04-21 | ||
| abcr | AB542222-1g |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate; . |
1262860-62-7 | 1g |
€1855.00 | 2025-04-21 | ||
| Enamine | EN300-248744-0.05g |
methyl 5-chloro-3-methylpyrazine-2-carboxylate |
1262860-62-7 | 95% | 0.05g |
$291.0 | 2024-06-19 | |
| Enamine | EN300-248744-0.1g |
methyl 5-chloro-3-methylpyrazine-2-carboxylate |
1262860-62-7 | 95% | 0.1g |
$434.0 | 2024-06-19 | |
| Enamine | EN300-248744-0.25g |
methyl 5-chloro-3-methylpyrazine-2-carboxylate |
1262860-62-7 | 95% | 0.25g |
$618.0 | 2024-06-19 |
Methyl 5-chloro-3-methylpyrazine-2-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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